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Compound of Interest

Compound Name: Propyl laurate

Cat. No.: B089707

For laboratory professionals engaged in research and development, ensuring a safe and
efficient work environment is paramount. This guide provides essential safety and logistical
information for the handling of Propyl laurate, a common laboratory chemical. Adherence to
these protocols will minimize risk and streamline your operational workflow.

Essential Safety and Personal Protective Equipment
(PPE)

When handling Propyl laurate, a thorough risk assessment is necessary to ensure the
implementation of appropriate safety measures. The following personal protective equipment is
recommended to prevent skin and eye contact, as well as inhalation.

Minimum PPE Requirements:

o Eye and Face Protection: Safety glasses with side shields are the minimum requirement. For
tasks with a higher risk of splashing, chemical safety goggles or a full-face shield should be
worn.[1][2][3][4]

o Hand Protection: Disposable nitrile gloves are suitable for incidental contact.[1] If prolonged
contact is anticipated, consider double-gloving or using gloves with higher chemical
resistance. Always inspect gloves for tears or degradation before use and wash hands
thoroughly after removal.[1]
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o Body Protection: A standard laboratory coat should be worn to protect street clothes.[1][3]
For larger quantities or in situations with a high splash risk, a chemically resistant apron or

gown is recommended.

o Footwear: Closed-toe shoes are mandatory in any laboratory setting to protect against spills

and falling objects.[1]

Quantitative Data for Propyl Laurate

Understanding the physical and chemical properties of Propyl laurate is crucial for safe
handling and experimental design.

Property Value

Molecular Formula C15H3002

Molecular Weight 242.4 g/mol [5]

Appearance Colorless clear liquid (estimated)[6]

Boiling Point 290.00 to 291.00 °C @ 760.00 mm Hg[6]
Flash Point 266.00 °F (130.00 °C)[6]

Specific Gravity 0.85900 to 0.86500 @ 25.00 °CJ[6]

Vapor Pressure 0.002000 mmHg @ 25.00 °C (estimated)[6]
Water Solubility 0.1577 mg/L @ 25 °C (estimated)[6]

Operational and Disposal Plans

A systematic approach to handling and disposal is essential for maintaining a safe laboratory
environment.

Safe Handling Workflow

The following diagram outlines the standard operating procedure for handling Propyl laurate,
from initial preparation to final disposal.
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Figure 1. Step-by-step workflow for handling Propyl laurate.
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Hazard Identification and Protective Measures

This diagram illustrates the potential hazards associated with Propyl laurate and the
corresponding protective measures to mitigate these risks.
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Figure 2. Mapping of Propyl laurate hazards to appropriate PPE.

Detailed Protocols
Handling and Storage

« Handling: Always handle Propyl laurate in a well-ventilated area, preferably within a
chemical fume hood.[7] Avoid direct contact with skin and eyes.[7][8] Do not breathe mist or

vapors.[8]

o Storage: Store in a cool, dry, and well-ventilated place away from incompatible materials
such as strong oxidizing agents, strong acids, and strong bases.[7][8] Keep containers tightly
closed when not in use.[7][8]

Spill Response

In the event of a spill, evacuate the area and ensure adequate ventilation. Remove all sources
of ignition.[7] Wear appropriate PPE, including respiratory protection if necessary. Absorb the
spill with an inert material (e.g., sand, earth) and place it in a suitable, labeled container for
disposal.[7][9]
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First Aid Measures

« |If Swallowed: Do not induce vomiting. Call a poison center or doctor immediately.[10]

« If on Skin: Wash with plenty of soap and water.[10] If skin irritation occurs, seek medical
attention.[8]

e If Inhaled: Move the victim to fresh air and keep them at rest in a comfortable breathing
position.[8][10]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing and seek immediate medical attention.[8][10]

Disposal Plan

Propyl laurate and its containers must be disposed of in accordance with local, state, and
federal regulations.[9][11] Do not dispose of it down the drain.[7] Contaminated packaging
should be treated as hazardous waste.[9] It is considered toxic to aquatic life with long-lasting
effects, so avoid release into the environment.[8][9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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